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Compound of Interest

Compound Name: Moperone-d4

CAS No.: 1216507-46-8

Cat. No.: B565433

Get Quote

Moperone is an antipsychotic of the butyrophenone class.[1][2] In drug metabolism,

pharmacokinetic (DMPK), and bioequivalence studies, the accurate quantification of Moperone

in complex biological matrices is paramount. This is achieved using sensitive techniques like

Liquid Chromatography-Mass Spectrometry (LC-MS), which necessitates the use of an internal

standard (IS).

An ideal internal standard co-elutes with the analyte and exhibits similar ionization behavior,

but is mass-distinguishable.[3] Deuterated internal standards, such as Moperone-d4, are

considered the "gold standard" for mass spectrometry-based quantification.[4] By replacing four

hydrogen atoms on the tolyl group with deuterium, Moperone-d4 (C₂₂H₂₂D₄FNO₂) has a

molecular weight approximately 4 Da higher than Moperone, allowing for clear differentiation by

the mass spectrometer.[5][6] Its near-identical physicochemical properties ensure it robustly

corrects for variability during sample extraction, handling, and instrument analysis, leading to

highly accurate and precise data.[3][4][7]

Deconstructing the Certificate of Analysis (CoA)
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A Certificate of Analysis is not merely a data sheet; it is a declaration of quality and a validation

of the material's fitness for purpose. For a deuterated standard like Moperone-d4, the CoA

provides the foundational evidence of its identity, purity, and isotopic enrichment. Researchers

must critically evaluate the CoA to ensure the integrity of their quantitative assays.

Core Identity and Physicochemical Data
The first section of a CoA establishes the fundamental identity of the compound. This data must

be consistent across batches and suppliers.

Parameter Typical Specification Significance

Chemical Name

1-(4-Fluorophenyl)-4-[4-

hydroxy-4-(4-methylphenyl-

d4)-1-piperidinyl]-1-butanone

Unambiguous IUPAC

nomenclature confirms the

chemical structure.

CAS Number 1216507-46-8

A unique registry number for

the deuterated form, ensuring

traceability.[5]

Unlabelled CAS 1050-79-9

The CAS number for the non-

deuterated parent compound,

for reference.[2][5][8]

Molecular Formula C₂₂H₂₂D₄FNO₂

Confirms the elemental

composition, including the four

deuterium atoms.[5]

Molecular Weight ~359.47 g/mol

The calculated molecular

weight based on the

deuterated formula.[5][6]

Appearance
Solid / White to Off-White

Powder

A qualitative check for gross

contamination or degradation.

[9]

Storage Condition 2-8°C Refrigerator or -20°C

Critical for maintaining the

long-term stability of the

standard.[5][8]
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Purity and Isotopic Enrichment: The Quantitative Pillars
This section is the most critical for the end-user. High chemical purity (>99%) and isotopic

enrichment (≥98%) are required to ensure that the internal standard does not introduce

interference or variability into the assay.[7]

Parameter
Typical
Specification

Analytical
Technique(s)

Significance

Chemical Purity ≥98% (often >99%) HPLC, qNMR

Ensures the signal is

from Moperone-d4

and not from

synthesis byproducts

or impurities.[7][8]

Isotopic Enrichment ≥98% Deuterium
Mass Spectrometry,

NMR

Confirms the high

abundance of the d4

species relative to d0,

d1, d2, etc.,

preventing isotopic

crosstalk.[10]

Identity Confirmation Conforms to Structure
¹H NMR, Mass

Spectrometry

Provides definitive

structural confirmation

of the molecule.

Analytical Methodologies for Purity and Identity
Verification
The specifications on a CoA are derived from rigorous analytical testing. Understanding these

methods allows researchers to appreciate the data's context and, if necessary, perform their

own verification.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
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HPLC is the cornerstone technique for assessing chemical purity.[11] It separates the main

compound from any non-volatile impurities. The purity is typically calculated as the peak area

of the main component relative to the total area of all observed peaks.[1]

Column: A C18 (octadecyl silane) column is selected due to the hydrophobic nature of the

Moperone molecule, providing good retention and separation from polar impurities.[1]

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate) and an organic solvent (e.g.,

methanol or acetonitrile) is used.[1][12] The buffer controls the ionization state of the

piperidine nitrogen, ensuring consistent peak shape, while the organic solvent gradient

elutes the compound from the column.

Detection: UV detection at a wavelength of maximum absorbance (e.g., ~227 nm or ~246

nm) provides high sensitivity for this class of compounds.[2][12]

Preparation of Mobile Phase:

Mobile Phase A: 0.1% Ortho-phosphoric acid in HPLC-grade water.

Mobile Phase B: HPLC-grade Methanol.

Degas both phases by sonication or vacuum filtration.

Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[12]

Flow Rate: 1.0 mL/min.[1][12]

Injection Volume: 10 µL.

Detector Wavelength: 227 nm.[12]

Column Temperature: Ambient or controlled at 25°C.

Gradient: 45% B to 80% B over 10 minutes, hold for 2 minutes, then return to initial

conditions.
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Sample Preparation:

Accurately weigh and dissolve Moperone-d4 standard in diluent (e.g., 50:50

Methanol:Water) to a final concentration of ~0.5 mg/mL.

Analysis:

Inject a blank (diluent) to establish a baseline.

Inject the sample solution.

Integrate all peaks and calculate the area percentage of the main Moperone-d4 peak.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is indispensable for confirming both the molecular weight and the isotopic

enrichment of Moperone-d4. It is often coupled with HPLC (LC-MS) for definitive identification.

[11]

Ionization: Electrospray Ionization (ESI) in positive mode is ideal for molecules like

Moperone, which contain a basic nitrogen that is readily protonated to form [M+H]⁺ ions.[1]

Analysis: High-resolution mass spectrometry (HRMS) can determine the exact mass of the

molecule, confirming its elemental composition with high confidence.[13] By examining the

isotopic cluster around the primary ion, the level of deuteration can be confirmed.

LC System: Utilize the HPLC conditions described in Section 3.1.

MS System:

Ionization Source: Electrospray Ionization (ESI), Positive Mode.

Capillary Voltage: 4.5 kV.[13]

Nebulizer Gas: Nitrogen, 40 psi.[13]

Drying Gas: Nitrogen, 8 L/min at 200°C.[13]

Mass Range: Scan from m/z 100 to 500.
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Data Analysis:

Confirm the presence of the protonated molecule [M+H]⁺ at approximately m/z 360.2.

The exact mass should align with the theoretical exact mass of C₂₂H₂₃D₄FNO₂⁺.

Examine the isotopic distribution to confirm the high abundance of the d4 species

compared to the d0 ([M-4+H]⁺) and other partially deuterated species.

Tandem MS (MS/MS) can be used to fragment the parent ion and confirm the location of

the deuterium atoms on the tolyl ring, as fragments containing this ring will be shifted by

+4 Da.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
¹H NMR (Proton NMR) provides an unambiguous confirmation of the chemical structure and is

a powerful tool for verifying the position and success of deuteration.[15][16]

Principle: In Moperone-d4, the four protons on the tolyl aromatic ring are replaced by

deuterium. Since deuterium is not observed in ¹H NMR, the corresponding signals will be

absent from the spectrum, providing direct evidence of successful labeling.[17]

Quantitative NMR (qNMR): qNMR can be used as a primary method for purity assessment,

offering an orthogonal technique to chromatography.[15] By adding a certified internal

calibrant of known purity, the absolute purity of the Moperone-d4 can be determined.[15]

Sample Preparation:

Dissolve ~5 mg of Moperone-d4 in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃).

Add a known amount of an internal calibrant (e.g., dimethylsulfone) for qNMR if desired.

[15]

Acquisition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.researchgate.net/publication/6828751_Mass_spectral_and_NMR_spectral_data_of_two_new_designer_drugs_with_an_a-aminophenone_structure_4'-Methyl-a-pyrrolidinohexanophenone_and_4'-methyl-a-pyrrolidinobutyrophenone
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://pubmed.ncbi.nlm.nih.gov/29035811/
https://www.benchchem.com/product/b565433/docs?utm_src=pdf-body#introduction-the-critical-role-of-moperone-d4-in-quantitative-analysis
https://www.researchgate.net/figure/H-NMR-spectra-inferior-after-D-2-O-exchange-of-MPBP-in-the-existing-salt-form_fig4_6828751
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://www.benchchem.com/product/b565433/docs?utm_src=pdf-body#introduction-the-critical-role-of-moperone-d4-in-quantitative-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://www.benchchem.com/product/b565433/docs?utm_src=pdf-body#introduction-the-critical-role-of-moperone-d4-in-quantitative-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4255677/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

Ensure a sufficient relaxation delay (e.g., 5*T₁) for quantitative analysis.

Data Interpretation:

Confirm Structural Protons: Identify signals corresponding to the fluorophenyl group, the

piperidine ring, and the butyrophenone chain.[1]

Verify Deuteration: Confirm the significant reduction or absence of the two characteristic

doublets from the tolyl aromatic ring protons that would be present in the unlabeled

Moperone spectrum.[17]

Check for Impurities: Look for any unexpected signals that may indicate residual solvents

or synthesis-related impurities.

Visualizing the Quality Control Workflow
To ensure the comprehensive characterization of Moperone-d4, these analytical techniques

are integrated into a logical workflow.

Initial Material

Purity & Identity Testing

Final Certification

Bulk Moperone-d4
(Post-Synthesis)

HPLC Purity
(>99%)

LC-MS Identity
(Confirm M+H, d4)

1H NMR Structure
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Certificate of Analysis
Generation

Click to download full resolution via product page
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Fig 1. Overall workflow for Moperone-d4 quality control and CoA generation.
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Fig 2. Detailed workflow for LC-MS based identity confirmation of Moperone-d4.

Conclusion
The Certificate of Analysis for Moperone-d4 is a critical document that underpins the reliability

of quantitative analytical studies. As a Senior Application Scientist, I emphasize that

researchers should not only review the specifications but also understand the rigorous

analytical science used to generate them. A thorough characterization using orthogonal

methods—HPLC for purity, mass spectrometry for identity and isotopic enrichment, and NMR

for structural confirmation—provides the highest level of confidence in the standard. By

demanding and understanding this level of quality, scientists can ensure the integrity,
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reproducibility, and accuracy of their data, ultimately contributing to the successful

advancement of research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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